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Compound of Interest

Compound Name: Dimethyl bromomalonate

Cat. No.: B1294421 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethyl bromomalonate is a valuable reagent in organic synthesis, particularly in the

pharmaceutical industry, for the introduction of a malonate group. However, its utility is matched

by its significant hazardous properties, necessitating stringent safety protocols. This technical

guide provides an in-depth overview of the safety data for dimethyl bromomalonate, offering

clear handling precautions to ensure the well-being of laboratory personnel and the integrity of

research.

Hazard Identification and Classification
Dimethyl bromomalonate is classified as a corrosive substance that can cause severe skin

burns and eye damage. It is also associated with respiratory irritation.[1] The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals designates it with the

signal word "Danger".[2][3]

GHS Hazard Statements:

H314: Causes severe skin burns and eye damage.[2][3]

Physicochemical Properties
A thorough understanding of the physical and chemical properties of a substance is

fundamental to its safe handling.
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Property Value Source

Molecular Formula C₅H₇BrO₄ [2]

Molecular Weight 211.01 g/mol [2]

Appearance Liquid

Boiling Point 105-108 °C at 11 mmHg

Density 1.601 g/mL at 25 °C

Flash Point 110 °C (230 °F) - closed cup

Refractive Index n20/D 1.460

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical to minimize exposure and

prevent accidents.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against the hazards of dimethyl bromomalonate.

Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against

splashes.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., elbow-length PVC gloves) and a PVC

apron.[4] Protective overalls should also be worn.[4]

Respiratory Protection: Work in a well-ventilated area, preferably under a chemical fume

hood.[1][5] If there is a risk of overexposure, an approved respirator with a suitable filter

(e.g., Type A-P) should be used.[4]

Engineering Controls
Ventilation: Local exhaust ventilation is generally required to control vapor levels.[4]

Safety Showers and Eyewash Stations: Ensure that safety showers and eyewash stations

are readily accessible and in close proximity to the workstation.[1]
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Handling Procedures
A systematic approach to handling dimethyl bromomalonate is essential for safety. The

following workflow outlines the key steps from acquisition to disposal.

Safe Handling Workflow for Dimethyl Bromomalonate

Receiving and Inspection Storage in a Cool, Dry, Well-Ventilated Area

Store Appropriately

Pre-Use Preparation (PPE, Fume Hood)

Prepare for Use

Dispensing and Use

Handle with Care

Decontamination of Equipment

Post-Experiment

Waste Collection (Labeled, Sealed Container)

Segregate Waste

Disposal via Approved Hazardous Waste Vendor

Proper Disposal
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Safe Handling Workflow

Storage Requirements
Store in a cool, dry, and well-ventilated area designated as a corrosives area.[1]

Keep containers tightly closed and upright to prevent leakage.[1][3]

Store in the original container.[4] Glass containers are suitable.[4] Avoid using aluminum or

galvanized containers.[4]

Incompatible materials to avoid include strong oxidizing agents, strong acids, and strong

bases.[1][5]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

First Aid Measures
The following diagram outlines the initial response to different types of exposure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1294421?utm_src=pdf-body
https://www.benchchem.com/product/b1294421?utm_src=pdf-body-img
https://www.fishersci.com/store/msds?partNumber=AC305190250&productDescription=DIMETHYL+BROMOMALONATE+T+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC305190250&productDescription=DIMETHYL+BROMOMALONATE+T+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/dimethyl-bromomalonate.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://datasheets.scbt.com/sc-252709.pdf
https://www.fishersci.com/store/msds?partNumber=AC305190250&productDescription=DIMETHYL+BROMOMALONATE+T+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA10965&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid for Dimethyl Bromomalonate Exposure

Skin Contact Eye Contact Inhalation Ingestion

Exposure Occurs

Immediately flush with plenty of water for at least 15 minutes. Rinse cautiously with water for several minutes. Move person into fresh air. Do NOT induce vomiting.

Remove contaminated clothing and shoes.

Seek immediate medical attention.

Remove contact lenses, if present and easy to do. Continue rinsing.

Immediately call a POISON CENTER or doctor/physician.

If not breathing, give artificial respiration.

Consult a physician.

Rinse mouth with water.

Never give anything by mouth to an unconscious person.

Consult a physician.

Click to download full resolution via product page

First Aid Procedures

General Advice: In all cases of exposure, show the safety data sheet to the attending

medical professional.[1][3] Immediate medical attention is required.[1][5]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes.[1][5] Remove all contaminated clothing and shoes immediately.[3]

Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,

including under the eyelids.[1][3][5]
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Inhalation: Move the victim to fresh air.[3] If breathing is difficult or has stopped, provide

artificial respiration.[3]

Ingestion: Do NOT induce vomiting.[1][3] Rinse the mouth with water.[3] Never give anything

by mouth to an unconscious person.[3]

Spill and Leak Procedures
Minor Spills: Clean up spills immediately.[4] Avoid breathing vapors and contact with skin and

eyes.[4] Absorb the spill with an inert absorbent material and place it in a suitable, closed

container for disposal.[1][5]

Major Spills: Evacuate personnel from the area and move upwind.[4] Alert emergency

responders and inform them of the location and nature of the hazard.[4]

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, foam, or carbon dioxide.[4][5]

Hazardous Combustion Products: Thermal decomposition can produce carbon monoxide

(CO), carbon dioxide (CO2), and hydrogen bromide gas.[1][4][5]

Fire-Fighting Equipment: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA).[4][5]

Disposal Considerations
Dispose of dimethyl bromomalonate and its containers as hazardous waste.[4]

All waste disposal must be conducted in accordance with local, state, and federal

regulations.[4] Do not allow the chemical to enter drains.[4]

Toxicological Information
While comprehensive toxicological data is not available, dimethyl bromomalonate is known to

be destructive to the tissues of the mucous membranes and upper respiratory tract. Repeated

or prolonged exposure can cause skin irritation, leading to redness, swelling, and scaling.[4]

Inhalation may cause lung edema.[4]
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Conclusion
Dimethyl bromomalonate is a potent chemical that demands respect and careful handling. By

implementing the engineering controls, personal protective equipment, and procedural

safeguards outlined in this guide, researchers and scientists can mitigate the risks associated

with its use. A proactive and informed approach to safety is paramount when working with such

hazardous materials, ensuring a secure environment for groundbreaking scientific

advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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